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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Methoxyethylamine, a crucial intermediate in pharmaceutical and fine
chemical synthesis. The following sections detail its boiling point and density, along with the
standardized experimental protocols for their determination, ensuring accurate and
reproducible results in a laboratory setting.

Core Physicochemical Data

The boiling point and density are fundamental properties that inform the handling, purification,
and application of 2-Methoxyethylamine. The data, compiled from various sources, are
presented below for easy reference and comparison.
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Property Value Conditions

At 760 mmHg (1013 hPa)[1][2]

Boiling Point 95 °C

[3114]
106-107 °C Not specified[5]
90 °C Not specified[6]
Density 0.87 g/cm?3 At 20 °C[1][3]
0.864 g/mL At 25 °C[2]
0.853 g/cm? Not specified[7]

Experimental Protocols

Accurate determination of the boiling point and density of 2-Methoxyethylamine is paramount
for its application in research and development. The following are detailed methodologies for
these key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard method for this determination is the micro-boiling point method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Clamps and stand

Procedure:
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e A small volume (a few milliliters) of 2-Methoxyethylamine is placed into the small test tube.

e The capillary tube, with its open end downwards, is placed inside the test tube containing the
liquid.

e The test tube is then securely clamped and partially immersed in a heating bath, with a
thermometer positioned to measure the temperature of the liquid.

e The heating apparatus is turned on, and the temperature is gradually increased.

e As the liquid heats, a stream of bubbles will be observed emerging from the open end of the
capillary tube.

e Heating is continued until a steady and rapid stream of bubbles is observed.
e The heat source is then removed, and the liquid is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[6][8]

Determination of Density

Density is the mass of a substance per unit volume. A common and accurate method for
determining the density of a liquid is using a pychometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Water bath with temperature control

2-Methoxyethylamine sample

Procedure:
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e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance (m1l).

» The pycnometer is then filled with distilled water and placed in a constant temperature water
bath until it reaches thermal equilibrium (e.g., at 20°C). The water level is adjusted to the
mark, and the outside is dried. The mass of the pycnometer filled with water is then
measured (m2).

e The pycnometer is emptied, dried, and then filled with 2-Methoxyethylamine.

e The same procedure of bringing the pycnometer to thermal equilibrium in the water bath is
followed. The mass of the pycnometer filled with the sample is measured (m3).

o The density of the 2-Methoxyethylamine is calculated using the following formula: Density =
[(m3 - m1)/(m2 - ml)] * Density of water at the experimental temperature

Synthesis Workflow for 2-Methoxyethylamine

The following diagram illustrates a common synthetic route for 2-Methoxyethylamine, starting
from ethanolamine and benzaldehyde. This multi-step process is a staple in organic synthesis
and highlights the chemical transformations required to produce the target molecule.

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Methoxyethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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